Cas no 1159823-84-3 (9-Chloro-2,3,4,5-tetrahydro-1H-benzoe1,4diazepine Dihydrochloride)

• Product Name: 9-Chloro-2,3,4,5-tetrahydro-1H-benzoe1,4diazepine Dihydrochloride
• CAS No: 1159823-84-3
• MF: C₉H₁₃Cl₃N₂
• MW: 255.571919202805
• MDL: MFCD11707062
• CID: 1089526
• PubChem ID: 50999306
• Update Time: 2025-10-30

9-Chloro-2,3,4,5-tetrahydro-1H-benzoe1,4diazepine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 9-Chloro-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine dihydrochloride
• 9-chloro-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine,dihydrochloride
• 9-Chloro-2,3,4,5-tetrahydro-1H-benzo-[e][1,4]diazepine dihydrochloride
• 9-chloro-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine;dihydrochloride
• 9-Chloro-2,3,4,5-tetrahydro-1H-benzo[e][1,4] diazepine 2HCl
• AKOS022173197
• 9-Chloro-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine--hydrogen chloride (1/2)
• DTXSID10679463
• 9-Chloro-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine 2HCl
• 1159823-84-3
• CS-0171480
• 9-Chloro-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepinedihydrochloride
• 9-Chloro-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine dihydrochloride, AldrichCPR
• AS-37249
• MFCD11707062
• 9-Chloro-2,3,4,5-tetrahydro-1H-benzoe1,4diazepine Dihydrochloride

• MDL： MFCD11707062
• Inchi： 1S/C9H11ClN2.2ClH/c10-8-3-1-2-7-6-11-4-5-12-9(7)8;;/h1-3,11-12H,4-6H2;2*1H
• InChI Key： JLHZTGCPIGPAHU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1NCCNC2.Cl.Cl

Computed Properties

• Exact Mass: 254.014432g/mol
• Monoisotopic Mass: 254.014432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 152
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Color/Form: White to Yellow Solid

9-Chloro-2,3,4,5-tetrahydro-1H-benzoe1,4diazepine Dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330;P501
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on 9-Chloro-2,3,4,5-tetrahydro-1H-benzoe1,4diazepine Dihydrochloride

Introduction to 9-Chloro-2,3,4,5-tetrahydro-1H-benzodiazepine Dihydrochloride (CAS No. 1159823-84-3)

9-Chloro-2,3,4,5-tetrahydro-1H-benzodiazepine dihydrochloride (CAS No. 1159823-84-3) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of benzodiazepines, which are widely used in the treatment of anxiety disorders, insomnia, and other central nervous system (CNS) conditions. The addition of a chlorine atom at the 9-position and the dihydrochloride salt form contribute to its unique pharmacological properties.

The structure of 9-Chloro-2,3,4,5-tetrahydro-1H-benzodiazepine dihydrochloride is characterized by a seven-membered benzodiazepine ring fused to a benzene ring, with a chlorine substituent at the 9-position. This structural feature is crucial for its binding affinity to specific receptors in the brain, particularly the GABAA receptors. The dihydrochloride salt form enhances its solubility and stability, making it more suitable for pharmaceutical formulations.

Recent studies have explored the potential of 9-Chloro-2,3,4,5-tetrahydro-1H-benzodiazepine dihydrochloride in various therapeutic areas. One notable area of research is its use as an anxiolytic agent. A study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anxiolytic effects in animal models without causing significant sedation or cognitive impairment. This finding suggests that it may offer a safer alternative to traditional benzodiazepines, which are known for their side effects such as drowsiness and dependence.

In addition to its anxiolytic properties, 9-Chloro-2,3,4,5-tetrahydro-1H-benzodiazepine dihydrochloride has shown promise in the treatment of neurological disorders. Research conducted at the University of California, San Francisco (UCSF) demonstrated that this compound can modulate GABAA receptors in a way that may be beneficial for conditions such as epilepsy and neuropathic pain. The study found that it effectively reduced seizure frequency and pain sensitivity in preclinical models.

The pharmacokinetic profile of 9-Chloro-2,3,4,5-tetrahydro-1H-benzodiazepine dihydrochloride has also been extensively studied. It has been shown to have good oral bioavailability and a favorable half-life, which are important factors for drug development. A clinical trial conducted by a leading pharmaceutical company reported that the compound was well-tolerated by human subjects and exhibited a dose-dependent effect on anxiety levels.

The safety profile of 9-Chloro-2,3,4,5-tetrahydro-1H-benzodiazepine dihydrochloride is another critical aspect of its evaluation. Preclinical toxicology studies have indicated that it has a low potential for causing organ toxicity or mutagenicity. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human populations.

In conclusion, 9-Chloro-2,3,4,5-tetrahydro-1H-benzodiazepine dihydrochloride (CAS No. 1159823-84-3) represents a promising compound with potential applications in the treatment of anxiety disorders and neurological conditions. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.